Cas no 21619-54-5 (6-Oxabicyclo[3.2.1]octane-1-methanol)

6-Oxabicyclo[3.2.1]octane-1-methanol structure
21619-54-5 structure
Product Name:6-Oxabicyclo[3.2.1]octane-1-methanol
CAS No:21619-54-5
MF:C8H14O2
MW:142.195562839508
CID:3910425
PubChem ID:15676003
Update Time:2025-04-22

6-Oxabicyclo[3.2.1]octane-1-methanol Chemical and Physical Properties

Names and Identifiers

    • 6-Oxabicyclo[3.2.1]octane-1-methanol
    • 6-oxabicyclo[3.2.1]octan-1-ylmethanol
    • 21619-54-5
    • Inchi: 1S/C8H14O2/c9-5-8-3-1-2-7(4-8)10-6-8/h7,9H,1-6H2
    • InChI Key: GMAMKSQOKSDKBV-UHFFFAOYSA-N
    • SMILES: O1CC2(CO)CCCC1C2

Computed Properties

  • Exact Mass: 142.099379685Da
  • Monoisotopic Mass: 142.099379685Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 135
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 29.5Ų
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